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Compound of Interest

Compound Name: PF-06462894

Cat. No.: B609990 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like PF-06462894 are paramount to ensuring laboratory safety and

environmental protection. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for PF-06462894 is not publicly available, established principles of chemical waste

management provide a clear framework for its responsible disposal. This guide offers a

comprehensive, step-by-step approach based on general laboratory safety protocols and

regulatory guidelines.

Core Principles for Disposal
Given that the toxicological properties of PF-06462894 have not been thoroughly investigated,

it must be treated as hazardous waste. The primary goal is to prevent its release into the

environment and to ensure the safety of all personnel. Adherence to local, state, and federal

regulations for hazardous waste disposal is mandatory.

Key Chemical and Physical Properties
A summary of the known properties of PF-06462894 is essential for safe handling and is

presented below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b609990?utm_src=pdf-interest
https://www.benchchem.com/product/b609990?utm_src=pdf-body
https://www.benchchem.com/product/b609990?utm_src=pdf-body
https://www.benchchem.com/product/b609990?utm_src=pdf-body
https://www.benchchem.com/product/b609990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1622291-66-0[1]

Molecular Formula C₁₈H₂₃N₃O₃[1]

Molecular Weight 329.39 g/mol [1]

Appearance White to beige powder[1]

Solubility DMSO: 5 mg/mL (with warming)[1]

Storage Class 11 - Combustible Solids[1]

Storage Temperature Room temperature[1]

Step-by-Step Disposal Protocol for PF-06462894
The following protocol outlines the necessary steps for the safe disposal of PF-06462894 from

a laboratory setting.

Personal Protective Equipment (PPE)
Before handling PF-06462894 for disposal, ensure that appropriate personal protective

equipment is worn. This includes, but is not limited to:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Protective Clothing: A lab coat or other protective garments to prevent skin contact.

Waste Identification and Segregation
Hazardous Waste Determination: In the absence of specific data, PF-06462894 should be

presumed to be a hazardous waste due to its nature as a bioactive compound and its

classification as a combustible solid.

Segregation: Do not mix PF-06462894 waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office. Keep it separate

from non-hazardous and general laboratory trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/sigma/pz0231
https://www.sigmaaldrich.com/JP/ja/product/sigma/pz0231
https://www.sigmaaldrich.com/JP/ja/product/sigma/pz0231
https://www.sigmaaldrich.com/JP/ja/product/sigma/pz0231
https://www.sigmaaldrich.com/JP/ja/product/sigma/pz0231
https://www.sigmaaldrich.com/JP/ja/product/sigma/pz0231
https://www.sigmaaldrich.com/JP/ja/product/sigma/pz0231
https://www.benchchem.com/product/b609990?utm_src=pdf-body
https://www.benchchem.com/product/b609990?utm_src=pdf-body
https://www.benchchem.com/product/b609990?utm_src=pdf-body
https://www.benchchem.com/product/b609990?utm_src=pdf-body
https://www.benchchem.com/product/b609990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment and Labeling
Primary Container: Place the waste PF-06462894 (solid or in solution) into a chemically

compatible, leak-proof container with a secure lid.

Labeling: The container must be clearly labeled as "Hazardous Waste." The label should

also include:

The full chemical name: PF-06462894

The approximate quantity of waste.

The date of accumulation.

Any known hazard characteristics (e.g., "Combustible Solid").

Storage of Waste
Designated Area: Store the sealed and labeled waste container in a designated hazardous

waste accumulation area within the laboratory.

Secondary Containment: It is best practice to place the primary waste container within a

larger, chemically resistant secondary container to prevent spills.

Ventilation: Ensure the storage area is well-ventilated.

Disposal Arrangement
Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office or the

designated waste management personnel to arrange for the collection and disposal of the

hazardous waste.

Licensed Contractor: The disposal of chemical waste must be handled by a licensed and

reputable hazardous waste disposal contractor. Your EHS office will have established

procedures for this.

Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS office. Maintain a record of the disposal for your laboratory's files.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of PF-06462894.
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PF-06462894 Disposal Workflow

Start: Have PF-06462894 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is waste properly segregated?

Segregate from other waste streams

No

Place in a labeled, sealed,
chemically compatible container

Yes

Label Container:
'Hazardous Waste'

Chemical Name
Quantity, Date

Store in designated, ventilated
hazardous waste area

Use Secondary Containment

Contact Institutional EHS for Pickup

Complete required disposal documentation

Waste collected by licensed
hazardous waste contractor

End: Disposal Complete

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe disposal of PF-06462894.
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This structured approach ensures that the disposal of PF-06462894 is conducted in a manner

that prioritizes safety, regulatory compliance, and environmental responsibility. Always consult

your institution's specific guidelines and EHS professionals for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b609990?utm_src=pdf-body
https://www.benchchem.com/product/b609990?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/sigma/pz0231
https://www.benchchem.com/product/b609990#pf-06462894-proper-disposal-procedures
https://www.benchchem.com/product/b609990#pf-06462894-proper-disposal-procedures
https://www.benchchem.com/product/b609990#pf-06462894-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609990?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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